Cas no 896420-55-6 (4-Fluoro-2-(pyridin-3-yl)phenol)

• Product Name: 4-Fluoro-2-(pyridin-3-yl)phenol
• CAS No: 896420-55-6
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 4963275
• Update Time: 2025-07-19

4-Fluoro-2-(pyridin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(pyridin-3-yl)phenol
• 4-Fluoro-2-(pyridin-3-yl)phenol

• Inchi： 1S/C11H8FNO/c12-9-3-4-11(14)10(6-9)8-2-1-5-13-7-8/h1-7,14H
• InChI Key： QXFOBUWWOLQMFI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=NC=CC=1)O

Computed Properties

• Exact Mass: 189.058992041 g/mol
• Monoisotopic Mass: 189.058992041 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1
• Molecular Weight: 189.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Fluoro-2-(pyridin-3-yl)phenol

Introduction to 4-Fluoro-2-(pyridin-3-yl)phenol (CAS No: 896420-55-6)

4-Fluoro-2-(pyridin-3-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 896420-55-6, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a fluoro-substituted phenolic group linked to a pyridine ring, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The structural configuration of this compound, with its distinct fluorine and pyridine moieties, positions it as a valuable scaffold for developing novel therapeutic agents.

The fluoro group at the para position of the phenol ring introduces unique electronic and steric properties, which can influence the compound's interaction with biological targets. In medicinal chemistry, fluorine substitution is often employed to enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. The presence of a pyridin-3-yl substituent further expands the molecular diversity, enabling potential interactions with various biological receptors and enzymes. This dual functionality makes 4-Fluoro-2-(pyridin-3-yl)phenol a promising candidate for further exploration in the development of small-molecule drugs.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of bioactive molecules like 4-Fluoro-2-(pyridin-3-yl)phenol. These techniques allow researchers to predict and validate the compound's binding affinity to specific biological targets, such as kinases, transcription factors, and other enzymes involved in disease pathways. For instance, studies have shown that fluorinated phenols exhibit potent inhibitory effects on certain kinases, making them attractive for the treatment of cancers and inflammatory diseases.

The pyridin-3-yl moiety in 4-Fluoro-2-(pyridin-3-yl)phenol is particularly noteworthy for its ability to modulate protein-ligand interactions. Pyridine-based compounds are widely used in pharmaceuticals due to their favorable solubility, bioavailability, and ability to engage with hydrophobic pockets in target proteins. The combination of a fluoro-substituted phenol with a pyridine ring creates a versatile structure that can be further modified to optimize its pharmacological properties. This has led to increased interest in derivatives of this compound for use in preclinical and clinical studies.

In the context of drug development, 4-Fluoro-2-(pyridin-3-yl)phenol represents a key intermediate that can be functionalized to produce more complex molecules with enhanced therapeutic efficacy. Researchers are exploring various synthetic routes to modify this scaffold, including introducing additional substituents or altering the connectivity between the fluoro phenol and pyridine units. These modifications aim to improve the compound's selectivity, reduce off-target effects, and enhance its overall pharmacological profile.

One particularly exciting area of research involves the use of 4-Fluoro-2-(pyridin-3-yl)phenol as a starting material for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers can develop targeted therapies that address the underlying mechanisms of these diseases. The unique structural features of 4-Fluoro-2-(pyridin-3-yl)phenol make it an ideal candidate for this purpose, as it can be tailored to interact with different kinase domains.

Another promising application of 4-Fluoro-2-(pyridin-3-yll)phenol is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. By targeting inflammatory pathways with small-molecule inhibitors like this compound, researchers aim to develop treatments that mitigate inflammation without causing significant side effects. Preliminary studies have suggested that derivatives of 4-fluoro-pyridine-fused phenols exhibit anti-inflammatory properties by modulating key signaling cascades involved in inflammation.

The synthesis of 4-fluoro-pyridine-fused phenols presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires careful control over reaction conditions to ensure high yields and purity. Additionally, functionalizing the pyridine ring without compromising the overall structure requires sophisticated synthetic strategies. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like 4-fluoro-pyridine-fused phenols on a scalable basis.

As interest in fluorinated compounds continues to grow, so does the demand for efficient synthetic routes to these molecules. Researchers are exploring novel catalytic systems and green chemistry approaches to improve the sustainability and efficiency of fluorination reactions. These efforts not only enhance the accessibility of compounds like 4-fluoro-pyridine-fused phenols but also contribute to broader efforts aimed at reducing the environmental impact of chemical synthesis.

The future prospects for 4-fluoro-pyridine-fused phenols are bright, with ongoing research uncovering new applications and therapeutic potential. As our understanding of biological pathways continues to expand, so too will our ability to design molecules that target these pathways with high precision. Compounds like 4-fluoro-pyridine-fused phenols, with their unique structural features and versatile pharmacological properties, are poised to play a significant role in next-generation drug discovery efforts.